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Compound of Interest

Compound Name: Atinvicitinib

Cat. No.: B10858040 Get Quote

For research use only. Not for use in humans.

Introduction
Atinvicitinib is a selective Janus kinase (JAK) inhibitor with high specificity for JAK1.[1] This

selectivity makes it a valuable tool for studying cytokine signaling pathways mediated by JAK1,

which are implicated in inflammatory and allergic conditions.[1] Proper preparation of a stock

solution is the first critical step for accurate and reproducible in vitro and in vivo experiments.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving Atinvicitinib due to its high

solubilizing capacity for this compound.[2][3] This document provides a detailed protocol for the

preparation, storage, and handling of Atinvicitinib stock solutions in DMSO.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Atinvicitinib is provided in the table

below for easy reference.
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Property Value Reference

Molecular Weight 360.34 g/mol [4]

CAS Number 2169273-59-8

Chemical Formula C₁₆H₁₇FN₆O₃

Appearance Solid powder

Solubility in DMSO Up to 100 mg/mL (277.52 mM)

Experimental Protocol: Preparation of a 10 mM
Atinvicitinib Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Atinvicitinib in DMSO.

Adjust the calculations accordingly for different desired concentrations.

Materials:

Atinvicitinib powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (recommended)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Pre-weighing Preparations:
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Ensure the analytical balance is calibrated and level.

Place a new, clean microcentrifuge tube or vial on the balance and tare to zero.

Weighing Atinvicitinib:

Carefully weigh the desired amount of Atinvicitinib powder into the tared tube. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 3.60 mg of

Atinvicitinib.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 360.34 g/mol = 0.00360 g = 3.60 mg

Adding DMSO:

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the Atinvicitinib powder. For the example above, add 1 mL of DMSO.

Dissolution:

Tightly cap the tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication is recommended to aid dissolution.

Sonicate the tube in a water bath for 5-10 minutes, or until the solution is clear. Gentle

warming may also be applied if necessary.

Storage:

Once fully dissolved, the Atinvicitinib stock solution should be aliquoted into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term storage,

-20°C is acceptable for up to one month.
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Click to download full resolution via product page

Caption: Workflow for the preparation of Atinvicitinib stock solution in DMSO.

Safety and Handling Precautions
Atinvicitinib is for research use only and should not be used in humans.

Handle Atinvicitinib powder and its solutions in a well-ventilated area, preferably in a

chemical fume hood.

Avoid inhalation of the powder and contact with skin and eyes.

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, when handling this compound.

In case of accidental contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for more detailed safety information.

Signaling Pathway of Atinvicitinib
Atinvicitinib is a selective inhibitor of Janus kinase 1 (JAK1). The JAK-STAT signaling

pathway is crucial for mediating the biological effects of numerous cytokines and growth

factors. Atinvicitinib exerts its effect by blocking the phosphorylation and activation of STAT

proteins, thereby inhibiting the transcription of target genes involved in inflammatory and

immune responses.
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Caption: Simplified JAK1/STAT signaling pathway and the inhibitory action of Atinvicitinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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